Cas no 64357-48-8 (Methanone, (4-butylphenyl)(4-methylphenyl)-)

• Product Name: Methanone, (4-butylphenyl)(4-methylphenyl)-
• CAS No: 64357-48-8
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 424043
• PubChem ID: 43337877
• Update Time: 2025-04-19

Methanone, (4-butylphenyl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-butylphenyl)(4-methylphenyl)-
• (4-butylphenyl)-(4-methylphenyl)methanone
• AKOS005925459
• (4-Butyl-phenyl)-p-tolyl-methanone
• DTXSID60655873
• (4-BUTYLPHENYL)(4-METHYLPHENYL)METHANONE
• 64357-48-8

• Inchi： 1S/C18H20O/c1-3-4-5-15-8-12-17(13-9-15)18(19)16-10-6-14(2)7-11-16/h6-13H,3-5H2,1-2H3
• InChI Key： WCMNRDFSQMRMCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 252.1515
• Monoisotopic Mass: 252.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5.5

Experimental Properties

• PSA: 17.07